2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide

• Molecular Formula: C19H18ClFN4OS
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C19H18ClFN4OS/c1-3-25-18(13-7-9-14(20)10-8-13)23-24-19(25)27-11-17(26)22-16-6-4-5-15(21)12(16)2/h4-10H,3,11H2,1-2H3,(H,22,26)
• InChI Key: LDXBWRAKOLEZNM-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C(=CC=C2)F)C)C3=CC=C(C=C3)Cl

Description

2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is known to possess unique biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide involves the inhibition of tubulin polymerization. Tubulin is a protein that is involved in the formation of microtubules, which are essential for cell division. By inhibiting tubulin polymerization, this compound prevents the formation of microtubules, which in turn prevents cell division and leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising candidate for further research in the field of cancer research. However, one of the limitations of using this compound is that it may have toxic effects on normal cells as well.

Future Directions

There are several future directions that can be explored with regards to the use of 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide. One direction is to explore its potential use in combination with other chemotherapeutic agents. Another direction is to explore its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research can be done to explore the toxic effects of this compound on normal cells and to develop methods to mitigate these effects.

Synthesis Methods

The synthesis of 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide involves the reaction of 4-chlorobenzonitrile with ethylmagnesium bromide to form 4-chlorophenyl ethyl ketone. This intermediate is then reacted with thiosemicarbazide to form the corresponding thiosemicarbazone. Finally, this thiosemicarbazone is reacted with 3-fluoro-2-methylbenzoyl chloride to form the desired compound.

Scientific Research Applications

2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-fluoro-2-methylphenyl)acetamide has been found to have potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells.